Cas no 1806849-52-4 (Ethyl 2-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 2-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-6-acetate
• CAS No: 1806849-52-4
• MF: C₁₂H₁₁ClF₂N₂O₂
• MW: 288.677748918533
• CID: 4806532
• Update Time: 2025-05-24

Ethyl 2-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C12H11ClF2N2O2/c1-2-19-11(18)4-7-3-8(12(14)15)9(6-16)10(5-13)17-7/h3,12H,2,4-5H2,1H3
• InChI Key： UJTAIVPJFBUZDX-UHFFFAOYSA-N
• SMILES： ClCC1=C(C#N)C(C(F)F)=CC(CC(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 359
• XLogP3: 1.8
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-6-acetate

Research Brief on Ethyl 2-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-6-acetate (CAS: 1806849-52-4)

Ethyl 2-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-6-acetate (CAS: 1806849-52-4) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of pharmaceuticals targeting infectious diseases and cancer. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential as a building block for novel drug candidates. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, biological relevance, and recent advancements in its utilization.

Recent literature reveals that Ethyl 2-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-6-acetate serves as a precursor in the synthesis of pyridine-based heterocycles, which are prominent scaffolds in drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its role in the development of kinase inhibitors, showcasing its potential in oncology. The compound's unique structural features, including the difluoromethyl and cyano groups, contribute to its ability to modulate enzyme activity and enhance binding affinity to target proteins.

In addition to its applications in kinase inhibitor design, this compound has been investigated for its utility in antimicrobial agents. A 2024 report in Bioorganic & Medicinal Chemistry Letters detailed its incorporation into novel pyridine derivatives with potent activity against drug-resistant bacterial strains. The chloromethyl group facilitates further functionalization, enabling the creation of diverse analogs with tailored pharmacological properties. These findings underscore the compound's versatility in addressing unmet medical needs.

From a synthetic perspective, advancements in the preparation of Ethyl 2-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-6-acetate have been reported, with recent protocols emphasizing greener and more efficient methodologies. A 2023 study in Organic Process Research & Development introduced a catalytic approach using palladium-based systems to improve yield and reduce waste. Such innovations are critical for scaling up production while adhering to sustainable chemistry principles.

In conclusion, Ethyl 2-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-6-acetate (CAS: 1806849-52-4) continues to be a focal point in medicinal chemistry research, with emerging applications in kinase inhibition and antimicrobial development. Its synthetic adaptability and biological relevance position it as a valuable tool for drug discovery. Future research is expected to explore its potential in other therapeutic areas, further expanding its impact on the pharmaceutical industry.